(2-bromo-6-chloro-4-{(1Z)-2-cyano-3-[(4-ethoxyphenyl)amino]-3-oxoprop-1-en-1-yl}phenoxy)acetic acid

• Molecular Formula: C20H16BrClN2O5
• Molecular Weight: 479.7 g/mol
• IUPAC Name: 2-[2-bromo-6-chloro-4-[(Z)-2-cyano-3-(4-ethoxyanilino)-3-oxoprop-1-enyl]phenoxy]acetic acid
• InChI: InChI=1S/C20H16BrClN2O5/c1-2-28-15-5-3-14(4-6-15)24-20(27)13(10-23)7-12-8-16(21)19(17(22)9-12)29-11-18(25)26/h3-9H,2,11H2,1H3,(H,24,27)(H,25,26)/b13-7-
• InChI Key: BWHBFUGEELPDJV-QPEQYQDCSA-N
• Isomeric SMILES: CCOC1=CC=C(C=C1)NC(=O)/C(=C\C2=CC(=C(C(=C2)Br)OCC(=O)O)Cl)/C#N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)C(=CC2=CC(=C(C(=C2)Br)OCC(=O)O)Cl)C#N

Description

2-{2-BROMO-6-CHLORO-4-[(Z)-2-CYANO-3-(4-ETHOXYANILINO)-3-OXO-1-PROPENYL]PHENOXY}ACETIC ACID is a complex organic compound with significant potential in various scientific fields. This compound features a unique structure that includes bromine, chlorine, cyano, and ethoxyaniline groups, making it a subject of interest for researchers in chemistry, biology, and medicine.

Preparation Methods

The synthesis of 2-{2-BROMO-6-CHLORO-4-[(Z)-2-CYANO-3-(4-ETHOXYANILINO)-3-OXO-1-PROPENYL]PHENOXY}ACETIC ACID involves multiple steps, typically starting with the preparation of the core phenoxyacetic acid structure. The introduction of bromine and chlorine atoms is usually achieved through electrophilic aromatic substitution reactions. The cyano and ethoxyaniline groups are incorporated through nucleophilic substitution and coupling reactions, respectively. Industrial production methods often employ optimized reaction conditions to maximize yield and purity, including the use of catalysts and controlled temperature and pressure conditions .

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including:

Oxidation: It can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can convert the cyano group to an amine group.

Substitution: The bromine and chlorine atoms can be substituted with other functional groups using appropriate reagents. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. .

Scientific Research Applications

2-{2-BROMO-6-CHLORO-4-[(Z)-2-CYANO-3-(4-ETHOXYANILINO)-3-OXO-1-PROPENYL]PHENOXY}ACETIC ACID has diverse applications in scientific research:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Biology: It serves as a probe for studying biological pathways and interactions.

Industry: It is used in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets, such as enzymes or receptors. The presence of multiple functional groups allows it to engage in various binding interactions, influencing biological pathways and cellular processes. Detailed studies are required to elucidate the exact molecular targets and pathways involved .

Comparison with Similar Compounds

Similar compounds include other phenoxyacetic acid derivatives with different substituents. Compared to these compounds, 2-{2-BROMO-6-CHLORO-4-[(Z)-2-CYANO-3-(4-ETHOXYANILINO)-3-OXO-1-PROPENYL]PHENOXY}ACETIC ACID is unique due to its specific combination of bromine, chlorine, cyano, and ethoxyaniline groups, which confer distinct chemical and biological properties. Examples of similar compounds include 2-{2-BROMO-6-CHLORO-4-[(Z)-2-CYANO-3-(4-METHOXYANILINO)-3-OXO-1-PROPENYL]PHENOXY}ACETIC ACID and 2-{2-BROMO-6-CHLORO-4-[(Z)-2-CYANO-3-(4-METHYLANILINO)-3-OXO-1-PROPENYL]PHENOXY}ACETIC ACID .